NAME
|
910
|
Name
|
|
Quantity
|
0.3 mmol
|
Type
|
reactant
|
Smiles
|
CCN(CC)C(=O)Oc1ccc(C)cc1
|
Name
|
|
Quantity
|
0 mmol
|
Type
|
reactant
|
Smiles
|
COc1ccc(B(O)O)cc1
|
Name
|
PCy3
|
Quantity
|
0.03 mmol
|
Type
|
reagent
|
Smiles
|
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
180 °C
|
Reaction Time |
10 min |
Name
|
|
Type
|
product
|
Smiles
|
COc2ccc(c1ccc(C)cc1)cc2
|
Type | Value | Analysis |
---|---|---|
YIELD | 82 |
Type
|
CUSTOM
|
Details
|
isolated yield
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |